Cas no 89603-45-2 (Phosphoric acid 2-(acetylamino)ethyl ester)

• Product Name: Phosphoric acid 2-(acetylamino)ethyl ester
• CAS No: 89603-45-2
• MF: C₄H₁₀NO₅P
• MW: 183.099662303925
• CID: 2087031
• PubChem ID: 5287755
• Update Time: 2024-03-01

Phosphoric acid 2-(acetylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Acetamidoethyl phosphate
• BE1
• Phosphoric acid 2-(acetylamino)ethyl ester

• Inchi： 1S/C4H10NO5P/c1-4(6)5-2-3-10-11(7,8)9/h2-3H2,1H3,(H,5,6)(H2,7,8,9)
• InChI Key： HQEMVQDOWZKLLF-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCNC(C)=O

Computed Properties

• Exact Mass: 183.02965942g/mol
• Monoisotopic Mass: 183.02965942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 95.9

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphoethanolamines
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Phosphoethanolamines